![molecular formula C27H27FN2O4 B11307800 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one](/img/structure/B11307800.png)
6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one
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Description
The compound 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one is a structurally complex molecule belonging to the furochromene class. Its core consists of a fused furan and chromene ring system substituted with methyl groups at positions 3, 5, and 7. A 3-oxopropyl chain links the furochromenone core to a 4-(4-fluorophenyl)piperazine moiety.
The presence of the 3-oxopropyl spacer could influence conformational flexibility, affecting interactions with biological targets .
Properties
Molecular Formula |
C27H27FN2O4 |
|---|---|
Molecular Weight |
462.5 g/mol |
IUPAC Name |
6-[3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-3,5,9-trimethylfuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C27H27FN2O4/c1-16-15-33-25-18(3)26-23(14-22(16)25)17(2)21(27(32)34-26)8-9-24(31)30-12-10-29(11-13-30)20-6-4-19(28)5-7-20/h4-7,14-15H,8-13H2,1-3H3 |
InChI Key |
MFNKATXYYKCFSS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CCC(=O)N4CCN(CC4)C5=CC=C(C=C5)F)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one typically involves multiple steps. One common approach includes the following steps:
Formation of the furochromenone core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.
Introduction of the piperazine ring: This step involves the reaction of the furochromenone intermediate with a piperazine derivative, often in the presence of a coupling agent such as EDCI or DCC.
Attachment of the fluorophenyl group:
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.
Chemical Reactions Analysis
Types of Reactions
6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.
Substitution: Nucleophilic or electrophilic substitution reactions can be employed to replace specific groups within the molecule.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like halides, alkylating agents, and nucleophiles are commonly employed in substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups.
Scientific Research Applications
6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one has several scientific research applications:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.
Medicine: The compound is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and cancer.
Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may interact with sigma receptors and monoamine transporters, influencing neurotransmitter levels and signaling pathways.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one with structurally related compounds, emphasizing differences in substituents, molecular weight, and biological activities:
Key Structural and Functional Differences:
Core Variations: The furochromenone core (as in the target compound) vs. simpler chromenones (e.g., ) may influence metabolic stability and π-π stacking interactions with biological targets .
Substituent Effects: The 4-fluorophenyl group in the target compound likely enhances receptor binding compared to non-fluorinated analogs (e.g., phenyl or benzyl substituents in ) due to increased electronegativity and membrane permeability . Methyl groups at positions 3, 5, and 9 (target compound) vs. 2,3-dimethyl () may alter steric hindrance and solubility .
Biological Activities: Piperazine-linked furochromenones (e.g., ) show preliminary enzyme inhibition, while chromenones with fluorophenyl-piperazine () demonstrate anti-inflammatory and receptor-binding properties. The 3-oxopropyl spacer in the target compound may confer flexibility for optimal target engagement compared to rigid methylene linkages .
Biological Activity
The compound 6-{3-[4-(4-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-3,5,9-trimethyl-7H-furo[3,2-g]chromen-7-one is a synthetic derivative characterized by a complex structure that includes a piperazine moiety. This compound has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry.
- Molecular Formula : C₃₀H₂₆FN₅O₃
- Molecular Weight : 523.567 g/mol
- CAS Number : 1393571-53-3
Biological Activity Overview
The biological activity of this compound is primarily linked to its interaction with various biological targets, including enzymes and receptors involved in neurological and metabolic pathways.
1. Tyrosinase Inhibition
Recent studies have highlighted the compound's potential as a tyrosinase inhibitor , which is significant for its application in treating hyperpigmentation disorders. Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition can lead to reduced melanin production.
Case Study Findings:
- A derivative of the compound was shown to exhibit competitive inhibition against Agaricus bisporus tyrosinase (AbTYR) with an IC₅₀ value of approximately 0.18 μM , significantly more potent than the reference compound kojic acid (IC₅₀ = 17.76 μM) .
| Compound | IC₅₀ (μM) | Remarks |
|---|---|---|
| Kojic Acid | 17.76 | Reference compound |
| Compound 26 | 0.18 | Highly active inhibitor |
2. Antimelanogenic Effects
The compound has demonstrated antimelanogenic effects on B16F10 melanoma cells without inducing cytotoxicity. This property suggests its potential use in cosmetic formulations aimed at skin lightening and treatment of melasma .
Docking studies indicate that the compound binds effectively to the active site of tyrosinase, suggesting a competitive inhibition mechanism. The presence of the piperazine ring enhances the interaction with the enzyme's catalytic pocket, which is crucial for its inhibitory activity .
Additional Biological Activities
While the primary focus has been on tyrosinase inhibition, preliminary investigations suggest that the compound may also exhibit:
- Antidepressant-like effects due to structural similarities with known piperazine derivatives that target serotonin receptors.
- Anti-inflammatory properties , although further studies are needed to elucidate this aspect fully.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
